2-chloro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide

• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.74 g/mol
• IUPAC Name: 2-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide
• InChI: InChI=1S/C13H17ClN2O/c14-12-6-2-1-5-11(12)13(17)15-7-10-16-8-3-4-9-16/h1-2,5-6H,3-4,7-10H2,(H,15,17)
• InChI Key: OBTIZYMVIHHEFI-UHFFFAOYSA-N
• SMILES: C1CCN(C1)CCNC(=O)C2=CC=CC=C2Cl

Description

2-chloro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide is a synthetic chemical compound that has been studied for its potential applications in scientific research. This compound is also known as CPEB, and it has been found to have a unique mechanism of action that makes it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide involves the activation of a protein called CPEB, which is involved in the regulation of mRNA translation. This activation leads to changes in synaptic strength and plasticity, which can have a significant impact on learning and memory.
Biochemical and physiological effects:
Studies have shown that this compound can have a range of biochemical and physiological effects, including changes in synaptic plasticity, alterations in gene expression, and changes in behavior. These effects have been observed in both in vitro and in vivo studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide in lab experiments is its specificity for the CPEB protein, which allows for targeted manipulation of mRNA translation. However, one limitation is that this compound can be difficult to synthesize and purify, which can make it challenging to obtain in sufficient quantities for large-scale studies.

Future Directions

There are several potential future directions for research on 2-chloro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide. One area of focus could be on the development of more efficient synthesis and purification methods, which would enable larger-scale studies. Another area of interest could be on the potential therapeutic applications of this compound for conditions such as Alzheimer's disease or other cognitive disorders. Additionally, further research could be conducted to better understand the biochemical and physiological effects of this compound and its potential impact on learning and memory.

Synthesis Methods

The synthesis of 2-chloro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide involves several steps, including the reaction of 2-chlorobenzoyl chloride with pyrrolidine, followed by the addition of ethylene diamine. The resulting compound is then purified using various techniques, such as column chromatography or recrystallization.

Scientific Research Applications

2-chloro-N-[2-(pyrrolidin-1-yl)ethyl]benzamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been found to play a role in the regulation of synaptic plasticity, which is the ability of the brain to change and adapt in response to experience.